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Compound of Interest

Compound Name: Americium chloride

Cat. No.: B081593

An In-depth Technical Guide on the Physical Properties of Americium(lll) Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of
americium(lll) chloride (AmCls), a key compound in actinide chemistry. Due to its radioactivity,
all handling must be conducted by qualified personnel in appropriately equipped facilities.[1]
This guide consolidates critical data on both its anhydrous and hydrated forms, details common
experimental protocols for its synthesis, and visualizes these processes for enhanced clarity.

Quantitative Data Summary

The physical properties of americium(lll) chloride and its common hydrate are summarized
below. These values are essential for modeling, experimental design, and safety assessments.

Table 1: Physical Properties of Anhydrous Americium(lil)
Chloride (AmCIs)
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Property Value References
Chemical Formula AmCls [2][3]

Molar Mass 349.42 g/mol [1][4]
Appearance Pink to light red, opaque EI5I6]

hexagonal crystals

Density 5.87 g/cm?3 [L1031[617118]
Melting Point 715 °C (988 K) [1][2](3][5]116]
Boiling Point 850 °C (1123 K) [21[31[61[9]

Crystal Structure

Hexagonal, isotypic with UCls

[1I(31[5]

Space Group

P63/m, No. 176

[3](5]

Coordination Geometry

9-coordinate, tricapped trigonal

prismatic

[1](2][3]

Table 2: Physical Properties of Americium(lll) Chloride

Hexahydrate (AmCIlz-6H>0)

Property Value References

Chemical Formula AmCls3-6H20 [1][10]
Yellow-reddish, hygroscopic

Appearance [11]
crystals

Crystal Structure Monoclinic [11131[12]

Space Group P2/n [31[12]

) a=970.2 pm, b =656.7 pm, c
Lattice Parameters [31[12]

= 800.9 pm, p = 93° 37"

Experimental Protocols

The synthesis of high-purity americium(lIl) chloride is crucial for fundamental research and

applications such as electrorefining in advanced nuclear fuel cycles.[1][13] Several
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methodologies have been developed, starting from different americium-containing materials.

Synthesis from Americium Dioxide (AmO2) via Molten
Salt Chlorination

This novel method avoids the production of mixed hazardous-radioactive waste and yields a
product suitable for electrochemical studies.[13][14]

o Objective: To synthesize AmCls by chlorinating Am20s (formed from AmO:z) with zirconium
tetrachloride (ZrCls) in a molten salt medium.

e Materials:
o Americium oxide (Am203)
o Zirconium tetrachloride (ZrCla)
o Lithium chloride-potassium chloride (LiCI-KCI) eutectic salt
o Methodology:
o The LiCI-KClI eutectic salt is melted in a reaction vessel at 500 °C.
o Am20s3 and ZrCls are added to the molten salt.

o The chlorination reaction proceeds according to the following equation: 2 Am20s + 3 ZrCla
- 4 AmClz + 3 ZrOz

o The resulting AmCls dissolves in the molten salt mixture. The byproduct, zirconium oxide
(Zr0O2), is an electrochemically inactive solid.[13][14][15]

o The formation and concentration of AmCls in the salt can be confirmed and quantified
using techniques such as cyclic voltammetry and gamma spectroscopy.[13][14][16]

Synthesis from Americium Nitride (AmN)

This method is suitable for preparing high-purity anhydrous AmCls without the use of corrosive
reagents.[17]
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o Objective: To synthesize high-purity, oxychloride-free AmCls.
e Materials:

o Americium nitride (AmN)

o Cadmium chloride (CdCl2)
o Methodology:

Americium nitride is mixed with cadmium chloride.

o

[¢]

The mixture is heated to between 600-660 K in a dynamic vacuum.[17]

[e]

The reaction yields hexagonal AmCls.[17]

[e]

The purity of the final product is confirmed by determining the lattice parameters, which for
the hexagonal product have been measured as ao=0.7390 nm and co=0.4215 nm.[17]

Preparation of Americium(lll) Chloride Hexahydrate
(AmCI3-6H20)

This is a standard aqueous chemistry route for producing the hydrated form of the salt.[5][11]
o Objective: To prepare crystalline AmCls-6H20.
o Materials:
o Americium dioxide (AmO32)
o Concentrated hydrochloric acid (HCI)
o Methodology:
o Americium dioxide powder is dissolved in concentrated hydrochloric acid.

o The resulting solution is gently heated to evaporate the liquid.
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o Upon cooling, hygroscopic, yellow-reddish crystals of AmCls-6H20 precipitate from the
solution.[11]

Visualizations

The following diagrams illustrate the logical workflow for two key synthesis protocols.
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Reaction Setup
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Caption: Workflow for AmCls Synthesis via Molten Salt Chlorination.
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Caption: Workflow for High-Purity AmCls Synthesis from Americium Nitride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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